Cas no 31863-60-2 (2-ethylcyclohex-2-en-1-one)

2-ethylcyclohex-2-en-1-one structure
2-ethylcyclohex-2-en-1-one structure
Product Name:2-ethylcyclohex-2-en-1-one
CAS No:31863-60-2
MF:C8H12O
MW:124.180282592773
CID:1449474
PubChem ID:642521
Update Time:2025-04-20

2-ethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 2-ethyl-
    • 2-Ethyl-cyclohex-2-enone
    • 2-ethylcyclohex-2-en-1-one
    • SCHEMBL743966
    • ethylcyclohexenone
    • 31863-60-2
    • InChI=1/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H
    • EN300-1589290
    • Inchi: 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H3
    • InChI Key: AHAATKOSNXIXCX-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)=CCCC1

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-ethylcyclohex-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1589290-0.05g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
0.05g
$245.0 2023-06-04
Enamine
EN300-1589290-0.1g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
0.1g
$366.0 2023-06-04
Enamine
EN300-1589290-0.25g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
0.25g
$524.0 2023-06-04
Enamine
EN300-1589290-0.5g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
0.5g
$824.0 2023-06-04
Enamine
EN300-1589290-1.0g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
1g
$1057.0 2023-06-04
Enamine
EN300-1589290-2.5g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
2.5g
$2071.0 2023-06-04
Enamine
EN300-1589290-5.0g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
5g
$3065.0 2023-06-04
Enamine
EN300-1589290-10.0g
2-ethylcyclohex-2-en-1-one
31863-60-2 93%
10g
$4545.0 2023-06-04
Enamine
EN300-1589290-50mg
2-ethylcyclohex-2-en-1-one
31863-60-2 93.0%
50mg
$245.0 2023-09-23
Enamine
EN300-1589290-100mg
2-ethylcyclohex-2-en-1-one
31863-60-2 93.0%
100mg
$366.0 2023-09-23
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent